Cas no 32687-33-5 (2H-Azirine, 3-(4-methylphenyl)-)

• Product Name: 2H-Azirine, 3-(4-methylphenyl)-
• CAS No: 32687-33-5
• MF: C₉H₉N
• MW: 131.174462080002
• CID: 1457512
• PubChem ID: 639130
• Update Time: 2025-04-20

2H-Azirine, 3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Azirine, 3-(4-methylphenyl)-
• 3-(4-methylphenyl)-2H-azirine
• 3-(p-Tolyl)-2H-azirine
• InChI=1/C9H9N/c1-7-2-4-8(5-3-7)9-6-10-9/h2-5H,6H2,1H
• 32687-33-5
• DTXSID10348622
• 3-(4-methylphenyl)-2H-azirene

• Inchi： 1S/C9H9N/c1-7-2-4-8(5-3-7)9-6-10-9/h2-5H,6H2,1H3
• InChI Key： VHPZCMKWBDZWET-UHFFFAOYSA-N
• SMILES： N1CC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 131.07357
• Monoisotopic Mass: 131.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36